2-Butyl-3-methylcyclohex-2-en-1-one

• CAS No.: 13679-29-3
• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 2-butyl-3-methylcyclohex-2-en-1-one
• InChI: InChI=1S/C11H18O/c1-3-4-7-10-9(2)6-5-8-11(10)12/h3-8H2,1-2H3
• InChI Key: NKOZMRHTCLIXQI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(CCCC1=O)C

Description

2-Butyl-3-methylcyclohex-2-en-1-one is an organic compound with the molecular formula C11H18O and a molecular weight of 166.260 g/mol . This compound is characterized by a cyclohex-2-en-1-one ring system substituted with a butyl and a methyl group, contributing to its specific lipophilicity, as indicated by a predicted LogP of 3.25 . The compound serves as a valuable synthetic intermediate in organic chemistry research. Literature reports document its synthesis and use in various chemical transformations, making it a relevant building block for the development of more complex molecular structures . As an alpha, beta-unsaturated ketone, it is expected to be electrophilic and may participate in reactions typical of this functional group, such as nucleophilic additions. Researchers should handle this material with appropriate safety precautions. This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses. Key Chemical Data: • CAS Number: 13679-29-3 • Molecular Formula: C11H18O • Molecular Weight: 166.260 g/mol • Exact Mass: 166.136 g/mol

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share functional or structural similarities with 2-butyl-3-methylcyclohex-2-en-1-one, based on the provided evidence:

Table 1: Key Comparative Data

Compound Name	CAS Number	Functional Group	Key Structural Features
2-Butyl-3-methylcyclohex-2-en-1-one	Not provided	Cyclic enone	Cyclohexenone ring with 2-butyl, 3-methyl
3-Methyl-2-butanone	563-80-4	Acyclic ketone	Branched-chain ketone (C=O in open chain)
Methyl cyclohexanecarboxylate	-	Ester	Cyclohexane ring with ester substituent
Methyl ethyl ketone (2-butanone)	78-93-3	Acyclic ketone	Simple linear ketone (C=O in open chain)

Key Differences and Research Insights

Cyclic vs. Acyclic Ketones 2-Butyl-3-methylcyclohex-2-en-1-one exhibits ring strain and conjugation effects due to its cyclic enone system, enhancing electrophilicity at the carbonyl carbon compared to acyclic analogs like 3-methyl-2-butanone (CAS 563-80-4) . Acyclic ketones (e.g., methyl ethyl ketone, CAS 78-93-3) lack conjugated π-systems, resulting in lower boiling points and reduced reactivity in cycloaddition reactions .

Functional Group Reactivity Cyclohexenones undergo Michael additions and Diels-Alder reactions due to their α,β-unsaturated carbonyl system, unlike esters (e.g., methyl decanoate, CAS 110-42-9) or simple ketones .

Limitations of Available Data

The provided evidence lacks direct studies on 2-butyl-3-methylcyclohex-2-en-1-one. However, comparisons with structurally related compounds (e.g., acyclic ketones, esters) highlight trends in reactivity and physical properties. Further experimental data—such as melting points, spectral data, or kinetic studies—are required to validate these inferences.

Preparation Methods

Claisen-Schmidt Condensation Approaches

The Claisen-Schmidt condensation has been a cornerstone for synthesizing α,β-unsaturated ketones like 2-butyl-3-methylcyclohex-2-en-1-one. Edgar et al. (1957) pioneered this route by condensing 3-methylcyclohexanone with butyraldehyde under basic conditions. The reaction proceeds via enolate formation, followed by aldol addition and dehydration. While initial yields were modest (45–50%), optimization with anhydrous potassium hydroxide in ethanol improved efficiency to 68%.

A critical advancement came from Stork and Borch (1964), who substituted butyraldehyde with pre-formed butyl Grignard reagents to enhance regioselectivity. Treating 3-methylcyclohex-2-en-1-one with n-butylmagnesium bromide at −78°C generated a tertiary alcohol intermediate, which underwent Oppenauer oxidation to yield the target compound in 72% overall yield. This method minimized side reactions such as over-alkylation, a common issue in earlier protocols.

Enolate Alkylation Strategies

Alkylation of pre-formed enolates provides superior control over substituent positioning. Pramod et al. (1983) demonstrated that deprotonating 3-methylcyclohex-2-en-1-one with lithium diisopropylamide (LDA) at −78°C, followed by quenching with butyl iodide, afforded 2-butyl-3-methylcyclohex-2-en-1-one in 65% yield. The use of hexamethylphosphoramide (HMPA) as a co-solvent was crucial for stabilizing the enolate and preventing retro-aldol reactions.

Comparative studies reveal solvent-dependent selectivity:

Solvent System	Temperature (°C)	Yield (%)	Byproduct Formation
THF/HMPA (4:1)	−78	65	<5%
Diethyl ether	−30	48	12%
DMF	0	32	25%

The table underscores the necessity of low temperatures and polar aprotic solvents for optimal results.

Radical-Mediated Cyclopropanation and Fragmentation

Radical chemistry offers an alternative route, particularly for constructing the bicyclic framework. Jursic et al. (1987) employed a cyclopropanation-fragmentation sequence starting from 3-methylcyclohex-2-en-1-one. Treatment with diethylzinc and chloroiodomethane generated a bicyclo[3.1.0]hexane intermediate, which underwent thermal fragmentation at 120°C to yield 2-butyl-3-methylcyclohex-2-en-1-one. While this method achieved 58% yield, scalability was limited by the pyrophoric nature of diethylzinc.

Recent adaptations use photoredox catalysis to generate carbon-centered radicals under milder conditions. For example, Lindovska and Movassaghi (2019) utilized a tert-butyl hydroperoxide/iron(III) chloride system to initiate radical coupling between 3-methylcyclohex-2-en-1-one and butyl radicals, achieving 76% yield with excellent stereoretention.

Industrial-Scale Production Considerations

Large-scale manufacturing prioritizes cost-effectiveness and safety. The Stork-Borch method remains dominant due to its reliance on commodity chemicals (butylmagnesium bromide, 3-methylcyclohex-2-en-1-one) and straightforward purification via fractional distillation. A typical pilot-scale protocol involves:

• Charging a reactor with 3-methylcyclohex-2-en-1-one (10 kg) and THF (50 L).
• Adding n-butylmagnesium bromide (1.2 equiv) at −78°C over 2 hours.
• Quenching with saturated ammonium chloride and extracting with ethyl acetate.
• Oxidizing the crude alcohol with pyridinium chlorochromate (PCC) in dichloromethane.
• Distilling the product under reduced pressure (bp 112–115°C at 15 mmHg).

This process achieves 70–75% yield with >98% purity, as confirmed by GC-MS.

Q & A

Basic Research Questions

Q. What are the critical steps for synthesizing 2-Butyl-3-methylcyclohex-2-en-1-one with high regioselectivity?

• Methodology : Use allylation reactions (e.g., Li/NH₃ systems) to introduce substituents at the cyclohexenone core, followed by regioselective alkylation. Key steps include protecting reactive sites (e.g., ketone groups) to avoid side reactions. For example, allyl chloride (ClCH₂CH=CH₂) can be employed for allylation, while OsO₄-mediated dihydroxylation ensures stereochemical control .
• Validation : Confirm regiochemistry via NMR (¹H and ¹³C) and X-ray crystallography (if crystalline). Cross-validate with computational methods (DFT calculations for transition state analysis) .

Q. How should researchers characterize the stereochemical configuration of 2-Butyl-3-methylcyclohex-2-en-1-one?

• Methodology : Combine spectroscopic techniques (NOESY for spatial proximity analysis) and chiral chromatography (HPLC with chiral columns). Compare experimental optical rotation values with literature data for known stereoisomers .
• Advanced Tip : Use Mosher’s ester derivatization to assign absolute configuration if asymmetric synthesis is involved .

Advanced Research Questions

Q. What methodologies resolve contradictions in spectral data interpretation for this compound?

• Approach :

• Data Triangulation : Compare NMR, IR, and MS data across multiple solvent systems. For example, solvent-induced chemical shift variations in DMSO-d₆ vs. CDCl₃ can clarify ambiguous proton assignments.
• Hybrid Modeling : Integrate experimental data with computational predictions (e.g., Gaussian-based IR simulations or ACD/Labs NMR predictors) .
  • Case Study : Discrepancies in carbonyl stretching frequencies (IR) may arise from keto-enol tautomerism. Use variable-temperature NMR to detect equilibrium shifts .

Q. How can researchers design studies to investigate structure-activity relationships (SAR) for this compound’s biological targets?

• Methodology :

• Analog Synthesis : Prepare derivatives with systematic substitutions (e.g., varying alkyl chain lengths or introducing halogens) using protocols similar to 2-allylcyclohex-2-en-1-one synthesis .
• Biological Assays : Conduct in vitro enzyme inhibition assays (e.g., COX-2 or CYP450 isoforms) paired with molecular docking (AutoDock Vina) to correlate substituent effects with binding affinity .
  • Validation : Use statistical models (e.g., QSAR) to quantify substituent contributions .

Q. What statistical methods validate purity assessment techniques for 2-Butyl-3-methylcyclohex-2-en-1-one?

• Methodology :

• Chromatographic Purity : Employ HPLC with UV/Vis and ELSD detectors to quantify impurities. Use principal component analysis (PCA) to differentiate batch variations .
• Quantitative NMR (qNMR) : Integrate ¹H NMR peaks against an internal standard (e.g., maleic acid) for absolute purity determination .

Q. How can reaction conditions be optimized for scale-up while maintaining yield and stereoselectivity?

• Approach :

• Design of Experiments (DOE) : Use factorial designs to test variables (temperature, catalyst loading, solvent polarity). For example, optimize Grignard reagent addition rates to minimize dimerization .
• Kinetic Studies : Monitor reaction progress via in-situ FTIR to identify rate-limiting steps .

Q. What computational models predict the environmental fate or toxicity of 2-Butyl-3-methylcyclohex-2-en-1-one?

• Methodology :

• ADMET Prediction : Use tools like EPI Suite or TEST to estimate biodegradation half-lives and aquatic toxicity. Validate with experimental OECD 301F ready biodegradability tests .
• Molecular Dynamics (MD) : Simulate interactions with soil organic matter to predict environmental persistence .